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Compound of Interest

Compound Name: 2-Cyclopropylhexane

Cat. No.: B13801644

Technical Data Sheet: 2-Cyclopropylhexane

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides core technical data for 2-cyclopropylhexane, a saturated
hydrocarbon containing a cyclopropyl ring attached to a hexane chain.

Chemical Identity and Properties

2-Cyclopropylhexane is a cycloalkane with the chemical formula C9H18.[1][2] Its structure
consists of a cyclopropane ring bonded to the second carbon of a hexane chain.

Table 1: Molecular Data for 2-Cyclopropylhexane

Property Value Source
Molecular Formula C9H18 [1112]
Molecular Weight 126.24 g/mol [1][2]
IUPAC Name (1-methylpentyl)cyclopropane

SMILES Cccccc(c)cicel [1]

IYZQDBIQGSJSEX-
InChIKey QPBIQ [1]
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Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis and characterization of 2-
cyclopropylhexane are not extensively documented in readily accessible literature, which is
common for simple, non-specialty hydrocarbons. The synthesis would likely follow standard
organic chemistry procedures for the formation of cyclopropane rings or the alkylation of
cyclopropy! derivatives. Characterization would typically involve techniques such as Gas
Chromatography-Mass Spectrometry (GC-MS) to confirm the molecular weight and Nuclear
Magnetic Resonance (NMR) spectroscopy to elucidate the structure.

Logical Relationship of Molecular Structure

The molecular formula and weight of 2-cyclopropylhexane are derived directly from its
constituent parts. The following diagram illustrates this logical relationship.
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Diagram of the molecular composition of 2-cyclopropylhexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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